Cas no 1249550-68-2 (2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 1249550-68-2
• MF: C₆H₆N₄O₂
• MW: 166.13
• MDL: MFCD17241707
• CID: 4581252
• PubChem ID: 60710204
• Update Time: 2025-06-09

2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid

• MDL： MFCD17241707

Additional information on 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid

Compound CAS No.1249550-68-2: 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid

The compound with CAS No.1249550-68-2, known as 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyano group with a triazole ring and a propanoic acid moiety. The triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms, is a key structural feature that contributes to the compound's stability and reactivity.

Recent studies have highlighted the potential of 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid in various applications, particularly in the development of advanced materials and pharmaceuticals. The presence of the cyano group enhances the compound's electronic properties, making it suitable for use in electronic materials and functional polymers. Additionally, the propanoic acid moiety provides versatility in terms of reactivity and functionalization.

One of the most promising areas of research involving this compound is its role in coordinate covalent chemistry. The triazole ring's ability to act as a coordinating ligand has been exploited in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the pharmaceutical industry, 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid has shown potential as a building block for drug design. Its structure allows for easy modification to create bioactive molecules with tailored pharmacological properties. Recent research has focused on its use in designing antiviral agents and anticancer drugs, where its ability to interact with biological targets has been exploited.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of an alkyne with a nitrile-containing precursor under specific catalytic conditions to form the triazole ring. Subsequent functionalization steps are then employed to introduce the propanoic acid group.

From an environmental standpoint, the production and handling of CAS No.1249550-68-2 are carried out under strict safety protocols to minimize any potential risks associated with its synthesis or application. Its stability under normal conditions makes it suitable for large-scale production and use in industrial settings.

In conclusion, CAS No.1249550-68-2, or 2-(3-cyano-1H-1,2,4-triazol-1-yl)propanoic acid, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new ways to harness its unique properties for advancing technology and improving human health.